Cas no 58186-50-8 (4-Hydroxy-3-methoxy-5-methylbenzoic acid)

• Product Name: 4-Hydroxy-3-methoxy-5-methylbenzoic acid
• CAS No: 58186-50-8
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD20642580
• CID: 5611410
• PubChem ID: 58403074
• Update Time: 2025-06-14

4-Hydroxy-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8132784
• SCHEMBL3230514
• 58186-50-8
• DVESAUZFVHFEFU-UHFFFAOYSA-N
• 4-hydroxy-3-methoxy-5-methylbenzoic acid
• 4-Hydroxy-3-methoxy-5-methylbenzoic acid

• MDL： MFCD20642580
• Inchi： 1S/C9H10O4/c1-5-3-6(9(11)12)4-7(13-2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： DVESAUZFVHFEFU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CC(C)=C1O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-Hydroxy-3-methoxy-5-methylbenzoic acid

Comprehensive Guide to 4-Hydroxy-3-methoxy-5-methylbenzoic acid (CAS No. 58186-50-8): Properties, Applications, and Industry Insights

4-Hydroxy-3-methoxy-5-methylbenzoic acid (CAS No. 58186-50-8) is a specialized organic compound gaining attention in pharmaceutical, cosmetic, and food industries due to its unique structural properties. This methoxy-substituted benzoic acid derivative exhibits antioxidant and antimicrobial characteristics, making it a valuable ingredient in formulations requiring stability and bioactivity. Researchers are increasingly exploring its potential as a natural preservative alternative, aligning with the global shift toward clean-label products.

The molecular structure of 4-Hydroxy-3-methoxy-5-methylbenzoic acid features a hydroxyl group at the 4-position and a methoxy group at the 3-position, which contribute to its solubility in polar solvents like ethanol and water. With a melting point range of 210-215°C, this compound demonstrates thermal stability suitable for industrial processing. Recent studies highlight its role in skin care formulations, where it may help combat oxidative stress—a trending topic in anti-aging research.

In the food sector, 4-Hydroxy-3-methoxy-5-methylbenzoic acid is investigated for its potential to extend shelf life without synthetic additives, addressing consumer demands for clean-label preservation. Analytical methods such as HPLC and GC-MS are commonly employed to quantify this compound in complex matrices. Its synergistic effects with other phenolic compounds are another area of active research, particularly in functional food development.

From a regulatory standpoint, this compound falls under GRAS (Generally Recognized As Safe) status for specific applications, though concentration limits vary by region. Manufacturers seeking sustainable sourcing options are exploring plant-derived extraction methods, as the compound occurs naturally in some medicinal plants and spices. This aligns with the growing green chemistry movement in specialty chemicals.

Quality control protocols for CAS No. 58186-50-8 typically include purity verification (>98% by HPLC), residual solvent analysis, and heavy metal screening. Storage recommendations suggest protection from light and moisture at room temperature. As interest grows in multifunctional additives, this compound's dual role as both preservative and active ingredient positions it favorably for future innovations in nutraceuticals and cosmeceuticals.

Emerging applications include its use in biodegradable packaging materials, where it may enhance material stability while meeting compostability requirements. Patent analyses reveal increasing IP activity around derivatives of 4-Hydroxy-3-methoxy-5-methylbenzoic acid, particularly for drug delivery systems. The compound's moderate log P value (≈1.8) suggests balanced lipophilicity for various formulation types.

For researchers investigating structure-activity relationships, this benzoic acid derivative serves as an important intermediate in synthesizing more complex molecules. Its electron-donating groups influence reactivity patterns in electrophilic substitution reactions. Recent publications have explored its potential in enzyme inhibition studies, particularly regarding metabolic enzymes relevant to chronic disease management.

Market analysts project steady growth for specialty benzoic acid derivatives, driven by demand in Asia-Pacific pharmaceutical markets. Technical grade 58186-50-8 typically costs $120-150/kg, while analytical standards command premium pricing. Suppliers are developing microencapsulated versions to improve handling characteristics and controlled release profiles for end-use applications.

Environmental fate studies indicate 4-Hydroxy-3-methoxy-5-methylbenzoic acid undergoes rapid photodegradation in aqueous systems, reducing ecological persistence concerns. This biodegradability profile supports its inclusion in eco-friendly formulations. Current challenges include optimizing synthetic routes to improve atom economy and reduce byproduct formation during industrial-scale production.

Future research directions may explore this compound's potential in plant defense activation for agricultural applications or as a building block for bio-based polymers. Its compatibility with green solvent systems (e.g., supercritical CO₂) makes it attractive for sustainable manufacturing processes. As analytical techniques advance, new biological activities of this versatile molecule will likely be discovered.